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Compound of Interest

Compound Name: N-tert-Butyldiethanolamine

Cat. No.: B146128

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties of N-tert-
Butyldiethanolamine (CAS No. 2160-93-2), a versatile tertiary amine with significant
applications as a chemical intermediate in various industries, including pharmaceuticals and
polymer manufacturing. This document consolidates key data from multiple sources, outlines
experimental methodologies for property determination, and presents logical workflows and
reaction pathways through structured diagrams.

Core Physicochemical Data

The following tables summarize the essential physicochemical properties of N-tert-
Butyldiethanolamine.

Table 1: Chemical Identification
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Identifier Value
IUPAC Name 2-[tert-butyl(2-hydroxyethyl)amino]ethanol[1][2]
CAS Number 2160-93-2[1][3]

Molecular Formula

CsH1oNO2[1][3][4][5]

Molecular Weight

161.24 g/mol [1][4][5][6]

SMILES String

CC(C)(C)N(CCO)CCO[1][7]

InChl

1S/C8H19NO2/c1-8(2,3)9(4-6-10)5-7-11/h10-
11H,4-7H2,1-3H3[1][7]

InChl Key

XHIGXOOOMKCJIPP-UHFFFAOYSA-N[1][7]

ble 2: Physical and Chemical :

Property

Value

Physical State

Solid at room temperature[3][7][8]

Appearance White to yellow or orange powder or lump[9]
Odor Ammoniacal, fish-like (typical for amines)
Melting Point 40-45 °C[4][7][8]

Boiling Point 136-139 °C at 12 mmHg[4][7][8]

Density 0.983 g/mL at 25 °C[4][7][8]

Refractive Index

n20/D 1.4666[4][7][8]

Flash Point 140 °C (284 °F) - closed cup[10]
- Completely soluble in water[4][8] and organic
Solubility
solvents
pKa 14.42 + 0.10 (Predicted)[4][11]

Experimental Protocols
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The determination of the physicochemical properties of N-tert-Butyldiethanolamine follows
standardized methodologies, such as those established by ASTM International and the
Organisation for Economic Co-operation and Development (OECD). While specific
experimental reports for this compound are not detailed in the public literature, the following
outlines the general procedures employed for key parameters.

Melting Point Determination

The melting point of N-tert-Butyldiethanolamine is determined using the capillary tube
method. A small, powdered sample is packed into a capillary tube, which is then heated in a
calibrated apparatus. The temperatures at which the substance begins to melt and completely
liquefies are recorded as the melting range. This method provides an indication of the purity of
the compound.

Boiling Point Determination

The boiling point is measured at reduced pressure due to the relatively high boiling point of N-
tert-Butyldiethanolamine at atmospheric pressure. A sample is heated in a distillation
apparatus under a specific vacuum pressure (e.g., 12 mmHg), and the temperature at which
the liquid boils and its vapor is in equilibrium with the liquid is recorded.

Density Measurement

The density of N-tert-Butyldiethanolamine is determined by measuring the mass of a known
volume of the substance at a specific temperature, typically 25 °C. A pycnometer or a digital
density meter can be used for this measurement to ensure accuracy.

Refractive Index Measurement

The refractive index, a measure of how light propagates through the substance, is determined
using a refractometer. A drop of the liquid sample (if melted) is placed on the prism of the
instrument, and the refractive index is read at a specified temperature (20 °C) and wavelength
(the D-line of the sodium spectrum).

Visualizations: Workflows and Reactions

The following diagrams illustrate the synthesis of N-tert-Butyldiethanolamine, a general
workflow for its physicochemical characterization, and its application in polyurethane synthesis.
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Synthesis of N-tert-Butyldiethanolamine

Reactants Reaction Conditions

tert-Butylamine Ethylene Oxide Catalyst Temperature: 50-160 °C Pressure: 0-0.8 MPa

\

N-tert-Butyldiethanolamine

Click to download full resolution via product page

Caption: Synthesis of N-tert-Butyldiethanolamine from tert-butylamine and ethylene oxide.

Physicochemical Characterization Workflow

Sample of N-tert-Butyldiethanolamine
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Caption: General workflow for the physicochemical characterization of a chemical substance.

Use in Polyurethane Synthesis

Monomers

N-tert-Butyldiethanolamine
(Chain Extender/Cross-linker)

Diisocyanate Polyol

Polymerization

Polyurethane

Click to download full resolution via product page

Caption: Role of N-tert-Butyldiethanolamine as a chain extender in polyurethane synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. tert-Butyldiethanolamine | CBH19NO?2 | CID 62430 - PubChem
[pubchem.ncbi.nim.nih.gov]

¢ 2. N-tert-Butyldiethanolamine 97.0+%, TCI America™ | Fisher Scientific [fishersci.ca]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b146128?utm_src=pdf-body-img
https://www.benchchem.com/product/b146128?utm_src=pdf-body-img
https://www.benchchem.com/product/b146128?utm_src=pdf-body
https://www.benchchem.com/product/b146128?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/tert-butyldiethanolamine
https://pubchem.ncbi.nlm.nih.gov/compound/tert-butyldiethanolamine
https://www.fishersci.ca/shop/products/n-tert-butyldiethanolamine-tci-america-2/p-7118910
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

. amines.com [amines.com]

. scbt.com [scbt.com]

. chembk.com [chembk.com]

°
© (0] ~ » ol H w

. N-tert-Butyldiethanolamine | 2160-93-2 [chemicalbook.com]

. N-tert-Butyldiethanolamine 97 2160-93-2 [sigmaaldrich.com]

. N-tert-Butyldiethanolamine 97 2160-93-2 [sigmaaldrich.com]

. N-tert-Butyldiethanolamine | 2160-93-2 | TCI AMERICA [tcichemicals.com]

o 10. N-FT R _ZEfR 97% | Sigma-Aldrich [sigmaaldrich.com]

e 11. Page loading... [guidechem.com]

 To cite this document: BenchChem. [N-tert-Butyldiethanolamine (CAS No. 2160-93-2): A
Comprehensive Physicochemical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146128#n-tert-butyldiethanolamine-cas-number-

2160-93-2-physicochemical-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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